Cas no 61322-76-7 (1-Cyclopentene-1-heptanoic acid, 5-oxo-2-(2-phenylethyl)-)

• Product Name: 1-Cyclopentene-1-heptanoic acid, 5-oxo-2-(2-phenylethyl)-
• CAS No: 61322-76-7
• MF: C₂₀H₂₆O₃
• MW: 314.418646335602
• CID: 484103
• PubChem ID: 21512296
• Update Time: 2025-04-19

1-Cyclopentene-1-heptanoic acid, 5-oxo-2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentene-1-heptanoic acid, 5-oxo-2-(2-phenylethyl)-
• 7-[5-oxo-2-(2-phenylethyl)cyclopenten-1-yl]heptanoic acid
• 61322-76-7
• DTXSID50615380
• SCHEMBL11872147
• 9-Oxo-15,20-cycloprosta-8(12),15,17,19-tetraen-1-oic acid

• Inchi： 1S/C20H26O3/c21-19-15-14-17(13-12-16-8-4-3-5-9-16)18(19)10-6-1-2-7-11-20(22)23/h3-5,8-9H,1-2,6-7,10-15H2,(H,22,23)
• InChI Key： KLOOFPNJEFEBCS-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCC2C=CC=CC=2)=C1CCCCCCC(=O)O

Computed Properties

• Exact Mass: 314.18828
• Monoisotopic Mass: 314.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids